3-Ethyl-2-methyl-2-heptanol
Overview
Description
3-Ethyl-2-methyl-2-heptanol is an organic compound with the molecular formula C10H22O . It is a member of the alcohol family, which are organic compounds with a hydroxyl (OH) functional group on an aliphatic carbon atom .
Molecular Structure Analysis
The molecular structure of 3-Ethyl-2-methyl-2-heptanol consists of 10 carbon atoms, 22 hydrogen atoms, and 1 oxygen atom . The structure includes a hydroxyl group (OH), making it an alcohol .Chemical Reactions Analysis
While specific chemical reactions involving 3-Ethyl-2-methyl-2-heptanol are not available, alcohols in general undergo several types of reactions. They can be dehydrated to form alkenes, oxidized to form aldehydes, ketones, or carboxylic acids, and can undergo substitution reactions to form ethers .Physical And Chemical Properties Analysis
3-Ethyl-2-methyl-2-heptanol has a density of 0.8±0.1 g/cm³, a boiling point of 194.5±8.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.8 mmHg at 25°C . It also has a molar refractivity of 49.8±0.3 cm³, and a molar volume of 191.5±3.0 cm³ .Scientific Research Applications
Chemical Structure and Properties
“3-Ethyl-2-methyl-2-heptanol” is a chemical compound with the formula C10H22O . It has a molecular weight of 158.2811 . The structure and properties of this compound are important for understanding its behavior and potential applications .
Thermophysical and Thermochemical Data
The National Institute of Standards and Technology (NIST) provides thermophysical and thermochemical data for “3-Ethyl-2-methyl-2-heptanol”. This includes phase change data, which can be useful in various scientific research applications .
Solvent Applications
“3-Ethyl-2-methyl-2-heptanol” can be used as a solvent to form microenvironments around single-walled carbon nanotubes . This application is particularly relevant in nanotechnology and materials science.
Preparation of Substituted Pyrimidine Derivatives
This compound can be used to prepare substituted pyrimidine derivatives as C1 domain-targeted isophthalate analogs . These analogs can be used to study their binding affinities towards PKCα isoform, which is significant in biochemical and pharmaceutical research.
Boiling Point Determination
The boiling point of “3-Ethyl-2-methyl-2-heptanol” is 466.15 K . This property is crucial in various applications, including distillation processes and the study of vapor-liquid equilibria.
Database Reference
“3-Ethyl-2-methyl-2-heptanol” is included in the NIST Standard Reference Database . This database is a valuable resource for researchers needing reliable, standardized data on this compound.
Mechanism of Action
Safety and Hazards
3-Ethyl-2-methyl-2-heptanol can cause skin irritation and serious eye irritation. It may also cause respiratory irritation if inhaled . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only in a well-ventilated area. Protective clothing, gloves, and eye/face protection should be worn when handling this chemical .
properties
IUPAC Name |
3-ethyl-2-methylheptan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22O/c1-5-7-8-9(6-2)10(3,4)11/h9,11H,5-8H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDMQBLFACWMOGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)C(C)(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00338219 |
Source
|
| Record name | 3-Ethyl-2-methyl-2-heptanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00338219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-2-methyl-2-heptanol | |
CAS RN |
19780-59-7 |
Source
|
| Record name | 3-Ethyl-2-methyl-2-heptanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00338219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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